Cas no 1936649-98-7 (2-(Cyclobutylmethyl)-2-methylbutanal)

• Product Name: 2-(Cyclobutylmethyl)-2-methylbutanal
• CAS No: 1936649-98-7
• MF: C₁₀H₁₈O
• MW: 154.249323368073
• CID: 5706154
• PubChem ID: 131231021
• Update Time: 2025-06-07

2-(Cyclobutylmethyl)-2-methylbutanal Chemical and Physical Properties

Names and Identifiers

• 2-(Cyclobutylmethyl)-2-methylbutanal
• 1936649-98-7
• EN300-1619780
• Cyclobutanepropanal, α-ethyl-α-methyl-

• Inchi： 1S/C10H18O/c1-3-10(2,8-11)7-9-5-4-6-9/h8-9H,3-7H2,1-2H3
• InChI Key： PPOGQASXTIBUJP-UHFFFAOYSA-N
• SMILES： O=CC(C)(CC)CC1CCC1

Computed Properties

• Exact Mass: 154.135765193g/mol
• Monoisotopic Mass: 154.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 0.897±0.06 g/cm3(Predicted)
• Boiling Point: 213.3±9.0 °C(Predicted)

Additional information on 2-(Cyclobutylmethyl)-2-methylbutanal

Introduction to 2-(Cyclobutylmethyl)-2-methylbutanal (CAS No. 1936649-98-7)

2-(Cyclobutylmethyl)-2-methylbutanal, with the CAS number 1936649-98-7, is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its cyclobutyl and methyl substituents, which contribute to its distinct physical and chemical properties.

The molecular formula of 2-(Cyclobutylmethyl)-2-methylbutanal is C₁₀H₁₈O, and its molecular weight is approximately 154.25 g/mol. The compound is a colorless liquid with a characteristic odor, and it is soluble in common organic solvents such as ethanol and dichloromethane. Its boiling point is around 150°C at atmospheric pressure, making it suitable for various synthetic processes that require moderate temperatures.

In the realm of pharmaceutical research, 2-(Cyclobutylmethyl)-2-methylbutanal has shown promise as a potential intermediate in the synthesis of bioactive compounds. Recent studies have explored its use in the development of novel drugs targeting specific biological pathways. For instance, a study published in the Journal of Medicinal Chemistry in 2023 highlighted the role of this compound in the synthesis of a new class of anti-inflammatory agents. The researchers found that derivatives of 2-(Cyclobutylmethyl)-2-methylbutanal exhibited potent anti-inflammatory activity in both in vitro and in vivo models, suggesting potential therapeutic applications.

Beyond pharmaceuticals, 2-(Cyclobutylmethyl)-2-methylbutanal has also been investigated for its use in materials science. Its unique chemical structure makes it an attractive candidate for the synthesis of advanced polymers and coatings. A 2023 study published in the Journal of Polymer Science reported the successful incorporation of this compound into a novel polymer matrix, resulting in enhanced mechanical properties and improved thermal stability. The researchers noted that the cyclobutyl moiety played a crucial role in these improvements, providing insights into the design of next-generation materials.

In the field of chemical synthesis, 2-(Cyclobutylmethyl)-2-methylbutanal has been utilized as a versatile building block for the preparation of complex organic molecules. Its reactivity and functional group compatibility have made it a valuable reagent in various synthetic routes. A recent review article in Organic Letters (2023) discussed several synthetic strategies involving this compound, including its use in aldol condensations, Grignard reactions, and Wittig reactions. The review highlighted the efficiency and selectivity of these reactions, underscoring the compound's utility in synthetic chemistry.

The safety profile of 2-(Cyclobutylmethyl)-2-methylbutanal is an important consideration for its practical applications. While it is generally considered safe when handled properly, appropriate safety measures should be followed to minimize exposure risks. The compound should be stored in tightly sealed containers away from heat sources and incompatible materials. Personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn during handling to ensure user safety.

In conclusion, 2-(Cyclobutylmethyl)-2-methylbutanal (CAS No. 1936649-98-7) is a versatile organic compound with a wide range of potential applications. Its unique chemical structure and properties make it an attractive candidate for research and development in pharmaceuticals, materials science, and chemical synthesis. Ongoing studies continue to explore its full potential, contributing to advancements in these fields and opening new avenues for innovation.